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Compound of Interest

Compound Name: 1-Stearoyl-3-bromopropanediol

Cat. No.: B15548281

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide to the analysis of 1-Stearoyl-3-
bromopropanediol using mass spectrometry. The protocols outlined herein are designed for

the accurate quantification and structural elucidation of this lipid molecule, which holds

potential significance in various research and drug development applications. The

methodologies cover sample preparation, chromatographic separation, and mass spectrometric

detection, along with data analysis strategies.

Introduction
1-Stearoyl-3-bromopropanediol is a synthetic lipid derivative combining a stearoyl fatty acid

chain with a brominated propanediol backbone. Its unique structure makes it a valuable tool in

biochemical research, potentially as an intermediate in the synthesis of novel therapeutic

agents or as a probe for studying lipid metabolism. Accurate and sensitive analytical methods

are crucial for its characterization and quantification in various biological matrices. Mass

spectrometry, coupled with chromatographic separation, offers the necessary specificity and

sensitivity for this purpose.
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Experimental Workflow
The overall experimental workflow for the analysis of 1-Stearoyl-3-bromopropanediol is
depicted below. The process begins with lipid extraction from the sample matrix, followed by

chromatographic separation and subsequent detection and fragmentation by mass

spectrometry.
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 - C3H6BrO2

[C3H6BrO2]+ (Bromopropanediol fragment)
m/z = 153.0 / 155.0
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 - Br
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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